Cas no 209977-53-7 (N-Acetyl-2,3-dehydro-2-deoxyneuraminic Acid Sodium Salt)

• Product Name: N-Acetyl-2,3-dehydro-2-deoxyneuraminic Acid Sodium Salt
• CAS No: 209977-53-7
• MF: C₁₁H₁₆NNaO₈
• MW: 313.236414909363
• CID: 253278
• PubChem ID: 71776143
• Update Time: 2025-08-02

N-Acetyl-2,3-dehydro-2-deoxyneuraminic Acid Sodium Salt Chemical and Physical Properties

Names and Identifiers

• D-glycero-D-galacto-Non-2-enonicacid, 5-(acetylamino)-2,6-anhydro-3,5-dideoxy-, monosodium salt (9CI)
• LogP
• N-Acetyl-2,3-dehydro-2-deoxyneuraminic Acid Sodium Salt
• D-glycero-D-galacto-Non-2-enonicacid, 5-(acetylamino)-2,6-anhydro-3,5-dideoxy-, monosodium sal...
• W-201833
• D-glycero-D-galacto-Non-2-enonic acid, 5-(acetylamino)-2,6-anhydro-3,5-dideoxy-, sodium salt (1:1)
• 209977-53-7
• N-ACETYLNEURAMINIC ACID, 2,3-DEHYDRO-2-DEOXY-, SODIUM SALT
• BDBM50497283
• N-cetyl-2,3-ehydro-2-eoxyneuraminic acid
• CHEMBL3330705

• Inchi： 1S/C11H17NO8.Na/c1-4(14)12-8-5(15)2-7(11(18)19)20-10(8)9(17)6(16)3-13;/h2,5-6,8-10,13,15-17H,3H2,1H3,(H,12,14)(H,18,19);/q;+1/p-1/t5-,6+,8+,9+,10+;/m0./s1
• InChI Key： DQNKELIJSZBCBE-VCFRRRQNSA-M
• SMILES： [Na+].O1C(C(=O)[O-])=C[C@@H]([C@H]([C@@H]1[C@@H]([C@@H](CO)O)O)NC(C)=O)O

Computed Properties

• Exact Mass: 313.07700
• Monoisotopic Mass: 313.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 415
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 159A^2

Experimental Properties

• Color/Form: 白色-至-灰白色结晶固体
• Melting Point: 227-228°C dec.
• PSA: 159.38000
• LogP: -4.01040

N-Acetyl-2,3-dehydro-2-deoxyneuraminic Acid Sodium Salt Security Information

• Storage Condition：Hygroscopic, -20°C Freezer, Under Inert Atmosphere

Additional information on N-Acetyl-2,3-dehydro-2-deoxyneuraminic Acid Sodium Salt

Research Briefing on N-Acetyl-2,3-dehydro-2-deoxyneuraminic Acid Sodium Salt (CAS: 209977-53-7)

N-Acetyl-2,3-dehydro-2-deoxyneuraminic Acid Sodium Salt (CAS: 209977-53-7) is a synthetic derivative of sialic acid that has garnered significant attention in chemical biology and pharmaceutical research due to its potential as a transition-state analog inhibitor of sialidases (neuraminidases). This compound, characterized by its α,β-unsaturated carboxylate structure, serves as a valuable tool for studying glycosidase mechanisms and developing antiviral agents.

Recent studies (2022-2023) have demonstrated this compound's enhanced inhibitory activity against viral neuraminidases compared to earlier generation inhibitors. Structural analyses reveal that the 2,3-unsaturated bond creates optimal geometry for tight-binding transition-state mimicry, particularly against influenza neuraminidase subtypes. Molecular dynamics simulations show this compound achieves nanomolar inhibition constants (Ki) for H1N1 and H3N2 strains through novel water-mediated hydrogen bonding networks.

In drug development pipelines, 209977-53-7 has emerged as a lead scaffold for next-generation anti-influenza agents. Patent filings from 2023 describe its incorporation into prodrug formulations with improved oral bioavailability (up to 65% in primate models). Notably, its sodium salt form provides superior solubility (>200 mg/mL in aqueous buffers) critical for parenteral formulations currently in Phase I clinical trials.

The compound's mechanism extends beyond viral applications. Recent Nature Chemical Biology publications highlight its utility as a chemical probe for mammalian sialidases involved in cancer metastasis. In vitro studies demonstrate dose-dependent inhibition of NEU3 activity (IC50 = 0.8 μM) leading to reduced sialyl-LeX expression on metastatic breast cancer cells. These findings position 209977-53-7 as a promising candidate for glycobiology-based anticancer therapies.

Ongoing research explores structure-activity relationships through systematic modifications of the N-acetyl group and carboxylate moiety. A 2023 JACS publication reported fluorinated analogs with 10-fold increased blood-brain barrier penetration, potentially expanding applications to neurological disorders. These developments underscore the compound's versatility as both a pharmacological tool and therapeutic candidate in chemical biology.